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Compound of Interest

Compound Name: BOLD-100

Cat. No.: B13650537 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the proper disposal of BOLD-100, a ruthenium-based anti-cancer therapeutic. Adherence to

these procedures is critical for operational safety and regulatory compliance.

Immediate Safety and Handling Protocols
Before beginning any procedure involving BOLD-100, it is crucial to be familiar with its hazard

profile. According to its Safety Data Sheet (SDS), BOLD-100 is classified as harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation[1].

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling BOLD-100. This includes:

Eye Protection: Safety goggles with side-shields[1].

Hand Protection: Protective gloves[1].

Skin and Body Protection: Impervious clothing to prevent skin contact[1].

Respiratory Protection: A suitable respirator should be used to avoid inhalation of dust or

aerosols[1].

Engineering Controls: Work with BOLD-100 should be conducted in a well-ventilated area,

preferably within a chemical fume hood. An accessible safety shower and eyewash station are
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mandatory in the vicinity of the handling area[1].

Storage and Spill Management
Proper storage is essential to maintain the integrity of BOLD-100 and prevent accidental

exposure.

Condition Specification Source

Storage Temperature
4°C, sealed in a cool, well-

ventilated area.
[1]

In Solvent

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture).

[1]

Light and Heat
Keep away from direct sunlight

and sources of ignition.
[1]

In the event of a spill:

Evacuate personnel from the immediate area[1].

Ensure adequate ventilation[1].

Wearing full PPE, absorb spills with an inert, finely-powdered liquid-binding material such as

diatomite or universal binders[1]. Do not use combustible materials like sawdust[2][3].

Collect the contaminated material into a suitable, labeled waste container[1].

Decontaminate the spill surface and any affected equipment by scrubbing with alcohol[1].

Dispose of all contaminated materials as hazardous waste in accordance with local

regulations[1].

Step-by-Step Disposal Procedure
The disposal of BOLD-100 and its containers must be treated as special waste and handled in

strict accordance with local, state, and federal regulations[1][4].
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Waste Identification and Segregation:

Identify all waste streams containing BOLD-100, including unused product, contaminated

labware (e.g., vials, pipette tips), and spill cleanup materials.

Segregate BOLD-100 waste from other laboratory waste to prevent accidental reactions.

Containerization:

Place all BOLD-100 waste into a designated, leak-proof, and clearly labeled hazardous

waste container.

The label should include "Hazardous Waste," the name "BOLD-100," and any other

information required by your institution's environmental health and safety (EHS)

department.

Storage of Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area while awaiting pickup.

This area should be away from incompatible materials.

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the collection and disposal of the BOLD-100 waste.

Provide the waste contractor with the Safety Data Sheet for BOLD-100.

Documentation:

Maintain a detailed record of the amount of BOLD-100 disposed of and the date of

disposal, in accordance with your institution's policies and regulatory requirements.

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b13650537?utm_src=pdf-body
https://www.benchchem.com/product/b13650537?utm_src=pdf-body
https://www.benchchem.com/product/b13650537?utm_src=pdf-body
https://www.benchchem.com/product/b13650537?utm_src=pdf-body
https://www.benchchem.com/product/b13650537?utm_src=pdf-body
https://www.benchchem.com/product/b13650537?utm_src=pdf-body
https://www.benchchem.com/product/b13650537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13650537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making process for the proper disposal of BOLD-
100.
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Final Disposal
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Click to download full resolution via product page

Caption: BOLD-100 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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